Cas no 1822514-17-9 (2-((Tert-Butoxycarbonyl)amino)-2-(oxepan-4-yl)acetic acid)

2-((Tert-Butoxycarbonyl)amino)-2-(oxepan-4-yl)acetic acid structure
1822514-17-9 structure
Product Name:2-((Tert-Butoxycarbonyl)amino)-2-(oxepan-4-yl)acetic acid
CAS No:1822514-17-9
MF:C13H23NO5
MW:273.325424432755
CID:4779841
Update Time:2025-09-20

2-((Tert-Butoxycarbonyl)amino)-2-(oxepan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-((tert-Butoxycarbonyl)amino)-2-(oxepan-4-yl)acetic acid
    • 2-((Tert-Butoxycarbonyl)amino)-2-(oxepan-4-yl)acetic acid
    • Inchi: 1S/C13H23NO5/c1-13(2,3)19-12(17)14-10(11(15)16)9-5-4-7-18-8-6-9/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16)
    • InChI Key: UCMMVAWGNPLHTB-UHFFFAOYSA-N
    • SMILES: O1CCCC(C(C(=O)O)NC(=O)OC(C)(C)C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 324
  • XLogP3: 1.5
  • Topological Polar Surface Area: 84.9

2-((Tert-Butoxycarbonyl)amino)-2-(oxepan-4-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD02427-5g
2-{[(tert-butoxy)carbonyl]amino}-2-(oxepan-4-yl)acetic acid
1822514-17-9 95%
5g
$3000 2023-09-07
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